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Compound of Interest

Compound Name: 2,3-Dihydro-7-azaindole

Cat. No.: B017877

In-Depth Technical Guide to 2,3-Dihydro-7-
azaindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,3-Dihydro-7-azaindole, also known as 7-azaindoline. It includes key molecular
data, conceptual experimental protocols, and visualizations of its chemical relationships and
potential role in signaling pathways, designed for a technical audience in research and
development.

Core Molecular Data

2,3-Dihydro-7-azaindole is a heterocyclic organic compound that serves as a valuable
building block in medicinal chemistry. Its fundamental properties are summarized below.
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Property Value Source(s)
Molecular Formula C7HsNz2 [1112113114]
Molecular Weight 120.15 g/mol [21[31[5]
CAS Number 10592-27-5 [21[31[5]

White to light yellow or light red
Appearance
powder/crystal

Melting Point 78-83 °C [5]

2,3-Dihydro-1H-pyrrolo[2,3-
Synonyms . o [5]
b]pyridine, 7-Azaindoline

Conceptual Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2,3-Dihydro-7-azaindole
are proprietary or embedded within broader research, a general synthetic approach can be
conceptualized. The synthesis of 7-azaindoline, the reduced form of 7-azaindole, can be
achieved through the reduction of the corresponding 7-azaindole.

Conceptual Protocol: Synthesis of 2,3-Dihydro-7-azaindole via Reduction of 7-Azaindole

o Reaction Setup: A solution of 7-azaindole in a suitable solvent (e.g., methanol, ethanol, or
acetic acid) is prepared in a round-bottom flask equipped with a magnetic stirrer and under
an inert atmosphere (e.g., nitrogen or argon).

+ Reagent Addition: A reducing agent is carefully added to the solution. Common reducing
agents for this type of transformation include sodium borohydride (NaBHa4), sodium
cyanoborohydride (NaBHsCN), or catalytic hydrogenation (e.g., Hz gas with a palladium on
carbon catalyst). The choice of reagent can influence the reaction conditions and selectivity.

o Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC), to determine the consumption of the starting material and the
formation of the product.
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o Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water or
a dilute acid to neutralize any remaining reducing agent. The product is then extracted into
an organic solvent (e.g., ethyl acetate, dichloromethane). The organic layers are combined,
washed with brine, and dried over an anhydrous salt (e.g., sodium sulfate or magnesium
sulfate).

 Purification: The crude product is purified using column chromatography on silica gel with an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2,3-
Dihydro-7-azaindole.

o Characterization: The identity and purity of the final compound are confirmed by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C), Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.

Visualizing Chemical Relationships and Workflows
Logical Relationship of Physicochemical Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 2,3-
Dihydro-7-azaindole.
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Figure 1: Physicochemical Properties of 2,3-Dihydro-7-azaindole
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Figure 2: Conceptual Workflow for Synthesis and Purification
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Figure 3: Generalized Kinase Inhibition by an Azaindole Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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